|
REACTION_CXSMILES
|
[Cl:1][C:2]1[CH:3]=[N:4][C:5]2[C:10]([C:11]=1O)=[CH:9][C:8]([O:13][CH3:14])=[CH:7][CH:6]=2.P(Br)(Br)[Br:16].C(=O)([O-])[O-].[Na+].[Na+]>CN(C=O)C>[Br:16][C:11]1[C:10]2[C:5](=[CH:6][CH:7]=[C:8]([O:13][CH3:14])[CH:9]=2)[N:4]=[CH:3][C:2]=1[Cl:1] |f:2.3.4|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1C=NC2=CC=C(C=C2C1O)OC
|
|
Name
|
|
|
Quantity
|
80 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
|
|
Name
|
|
|
Quantity
|
15.6 mL
|
|
Type
|
reactant
|
|
Smiles
|
P(Br)(Br)Br
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[Na+].[Na+]
|
|
Control Type
|
AMBIENT
|
|
Type
|
CUSTOM
|
|
Details
|
the mixture was stirred, with ice-
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
TEMPERATURE
|
|
Details
|
cooling for 30 minutes
|
|
Duration
|
30 min
|
|
Type
|
STIRRING
|
|
Details
|
stirred for a further 3.5 hours
|
|
Duration
|
3.5 h
|
|
Type
|
TEMPERATURE
|
|
Details
|
It was cooled in ice
|
|
Type
|
CUSTOM
|
|
Details
|
the solid was collected
|
|
Type
|
WASH
|
|
Details
|
washed well with water
|
|
Type
|
CUSTOM
|
|
Details
|
dried in vacuo
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=C(C=NC2=CC=C(C=C12)OC)Cl
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 13.2 g |
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
